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Compound of Interest

Compound Name: 5-Iodoquinoxaline

Cat. No.: B15355202 Get Quote

Introduction: 5-Iodoquinoxaline is a halogenated heterocyclic compound of interest to

researchers in medicinal chemistry and materials science. Its structure lends itself to further

functionalization, making it a potentially valuable building block in the synthesis of more

complex molecules, including those with therapeutic potential. This technical guide provides a

comprehensive overview of the commercial availability, synthesis, and potential applications of

5-Iodoquinoxaline, with a focus on providing practical information for scientists and drug

development professionals.

Commercial Availability and Suppliers
A thorough investigation of major chemical supplier catalogs reveals that 5-Iodoquinoxaline is

not a readily available stock chemical. While isomers such as 6-Iodoquinoxaline are

commercially offered, 5-Iodoquinoxaline is generally not listed. This suggests that for

research and development purposes, this compound must be obtained through custom

synthesis.

Several companies specialize in the custom synthesis of organic compounds and could

potentially synthesize 5-Iodoquinoxaline upon request. Researchers seeking to obtain this

compound should contact vendors that offer such services.

For comparison, the commercial availability of the isomeric 6-Iodoquinoxaline (CAS No. 50998-

18-0) is provided below.
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Supplier Product Name Purity
Available
Quantities

CymitQuimica
6-

IODOQUINOXALINE
97%

100mg, 250mg, 1g,

5g[1]

Fluorochem
6-

IODOQUINOXALINE
97%

100mg, 250mg, 1g,

5g[1]

SciSupplies
6-

IODOQUINOXALINE
95.0% 250mg[2]

Chemlyte Solutions 6-Iodoquinoxaline 99.0% Grams, Kilograms[3]

Synthesis of 5-Iodoquinoxaline
Given its limited commercial availability, the synthesis of 5-Iodoquinoxaline is a critical step for

its utilization in research. The scientific literature describes various methods for the synthesis of

quinoxaline derivatives and the iodination of aromatic and heteroaromatic rings. A plausible

synthetic route to 5-Iodoquinoxaline would involve the cyclization of a suitably substituted o-

phenylenediamine precursor.

Proposed Synthetic Workflow
A potential synthetic pathway to 5-Iodoquinoxaline is outlined below. This workflow is based

on established methods for quinoxaline synthesis.
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Starting Materials

Reaction

Product

3-Iodo-1,2-phenylenediamine

Cyclization

Glyoxal

5-Iodoquinoxaline

Click to download full resolution via product page

A proposed synthetic workflow for 5-Iodoquinoxaline.

Experimental Protocol: Synthesis of Quinoxalines from
1,2-Diamines and 1,2-Dicarbonyl Compounds
While a specific protocol for 5-Iodoquinoxaline is not readily available, a general and efficient

microwave-induced, iodine-catalyzed method for the synthesis of quinoxalines can be adapted.

[4]

Materials:

Substituted 1,2-diamine (in this case, 3-Iodo-1,2-phenylenediamine) (1 mmol)

1,2-dicarbonyl compound (e.g., phenylglyoxal monohydrate) (1 mmol)

Iodine (5 mol%)

Ethanol/Water (1:1, 1 mL)

Dichloromethane
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5% Sodium thiosulphate solution

Brine

Anhydrous sodium sulfate

Procedure:

Dissolve the 1,2-diamine (1 mmol) and the 1,2-dicarbonyl compound (1 mmol) in an

ethanol/water mixture (1:1, 1 mL).

Add a catalytic amount of iodine (5 mol%) to the mixture.

Irradiate the reaction mixture in a CEM microwave at 50°C with a power level of 300 W.[4]

Monitor the reaction progress using Thin Layer Chromatography (TLC).

Upon completion, add dichloromethane (10 mL) to the reaction mixture.

Wash the organic layer successively with 5% sodium thiosulphate solution (2 mL) and brine

(2 mL).

Dry the organic layer over anhydrous sodium sulfate and concentrate under reduced

pressure to obtain the crude product.

Purify the crude product by a suitable method, such as column chromatography, to yield the

desired quinoxaline derivative.

The reaction is generally rapid, with completion times typically within 2-3 minutes under

microwave irradiation.[4]

Applications in Research and Drug Development
Quinoxaline derivatives are a class of compounds with a broad spectrum of biological activities,

making them attractive scaffolds for drug discovery. They have been investigated for their

potential as antibacterial, anticancer, and antiviral agents.

Role in Signaling Pathways
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While specific signaling pathways involving 5-Iodoquinoxaline are not extensively

documented, radioiodinated quinoxaline derivatives have been developed for targeting melanin

in melanoma for both imaging and radionuclide therapy.[5] This suggests a potential application

of radio-labeled 5-Iodoquinoxaline in oncology research, particularly in the context of

melanoma.

The general mechanism of action for such targeted therapies involves the binding of the

radiolabeled compound to its target, in this case, melanin, leading to localized delivery of

radiation.
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Targeted radionuclide therapy concept using a radioiodinated quinoxaline.

Conclusion
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5-Iodoquinoxaline is a specialized chemical intermediate that is not commercially available as

a stock item. Researchers and drug development professionals requiring this compound will

likely need to pursue custom synthesis. The synthetic routes to quinoxalines are well-

established, and adaptation of these methods should allow for the successful preparation of 5-
Iodoquinoxaline. Its potential application as a building block for biologically active molecules,

particularly in the development of targeted therapies for melanoma, warrants further

investigation. This guide provides a foundational understanding for the acquisition and use of 5-
Iodoquinoxaline in a research setting.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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